![molecular formula C8H11Cl2N B1591895 4-Chloro-2,6-dimethylaniline hydrochloride CAS No. 5769-32-4](/img/structure/B1591895.png)
4-Chloro-2,6-dimethylaniline hydrochloride
Overview
Description
4-Chloro-2,6-dimethylaniline hydrochloride, also known as CDMA hydrochloride, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CDMA hydrochloride is a white to off-white crystalline powder that is soluble in water and organic solvents.
Scientific Research Applications
Synthesis and Chemical Transformations
4-Chloro-2,6-dimethylaniline hydrochloride serves as an important intermediate in organic synthesis. For instance, it has been utilized in the smooth synthesis of aryl- and alkylanilines through photoheterolysis of haloanilines in the presence of aromatics and alkenes. This process leads to the formation of products such as β-chloroalkylanilines, stilbenes, or allylanilines, depending on the alkene structure used in the reaction (Fagnoni, Mella, & Albini, 1999). Additionally, photoinduced ionic Meerwein arylation of olefins with 4-chloroaniline or its N,N-dimethyl derivative in polar solvents generates arylated products, showcasing the compound's utility in photochemical synthetic methods (Mella, Coppo, Guizzardi, Fagnoni, Freccero, & Albini, 2001).
Environmental Science and Photodegradation
In the field of environmental science, studies have focused on the oxidative degradation of this compound. The Fenton process has been applied to degrade 2,6-dimethylaniline, revealing insights into the reaction conditions and intermediates formed during the degradation process. This study contributes to understanding the oxidative pathways and potential environmental fate of such aromatic amine compounds (Masomboon, Ratanatamskul, & Lu, 2009).
Material Science and Catalysis
Furthermore, this compound has found applications in material science, specifically in catalysis. The light-promoted N,N-dimethylation of amine and nitro compounds with methanol, catalyzed by Pd/TiO2 under UV irradiation, demonstrates the compound's role in facilitating efficient and environmentally friendly synthesis of N,N-dimethyl amines. This process highlights the compound's potential in catalytic transformations and material science applications (Zhang, Zhang, Deng, & Shi, 2015).
Mechanism of Action
Target of Action
The primary target of 4-Chloro-2,6-dimethylaniline hydrochloride is the respiratory system . This compound is considered hazardous and may cause respiratory irritation .
Mode of Action
The exact mode of action of This compound It is known to cause skin and eye irritation, and if swallowed or inhaled, it can be harmful . This suggests that the compound interacts with its targets, causing changes that lead to these adverse effects.
Pharmacokinetics
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of This compound It is known that the compound is harmful if swallowed, suggesting that it can be absorbed through the gastrointestinal tract
Result of Action
The molecular and cellular effects of This compound ’s action include skin irritation, serious eye irritation, and potential harm if swallowed or inhaled . These effects suggest that the compound may disrupt normal cellular functions in these tissues.
Action Environment
Environmental factors can influence the action, efficacy, and stability of This compound . It is recommended to store the compound in a well-ventilated place and keep the container tightly closed . It is also noted that the compound is likely to be mobile in the environment due to its water solubility .
Properties
IUPAC Name |
4-chloro-2,6-dimethylaniline;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10ClN.ClH/c1-5-3-7(9)4-6(2)8(5)10;/h3-4H,10H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHTIYKGRFKCWAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N)C)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80593465 | |
Record name | 4-Chloro-2,6-dimethylaniline--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80593465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5769-32-4 | |
Record name | 4-Chloro-2,6-dimethylaniline--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80593465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5769-32-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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